Cas no 2171189-97-0 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

(2R)-2-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid is a protected dipeptide derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly utilized in solid-phase peptide synthesis (SPPS). The Fmoc moiety provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side-chain protecting groups. The compound's stereochemistry, defined by the (2R) and (2S) configurations, ensures precise chiral control in peptide assembly. The tert-leucine-derived (3,3-dimethylbutanamide) side chain enhances steric hindrance, improving solubility and reducing aggregation during synthesis. This derivative is particularly valuable for constructing complex peptides with high purity and minimal racemization, making it a reliable intermediate in pharmaceutical and biochemical research applications.
(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid structure
2171189-97-0 structure
Product Name:(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
CAS No:2171189-97-0
MF:C26H32N2O5
MW:452.542687416077
CID:5993037
PubChem ID:165538816
Update Time:2025-08-05

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
    • 2171189-97-0
    • EN300-1515718
    • (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
    • Inchi: 1S/C26H32N2O5/c1-5-10-21(24(30)31)27-23(29)22(26(2,3)4)28-25(32)33-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h6-9,11-14,20-22H,5,10,15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t21-,22-/m1/s1
    • InChI Key: CMXPGCSJFVTBNW-FGZHOGPDSA-N
    • SMILES: O(C(N[C@H](C(N[C@@H](C(=O)O)CCC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 105Ų

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Pricemore >>

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Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Chemical Compound CAS No 2171189-97-0: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic Acid

The chemical compound with CAS No 2171189-97-0, known as (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound is characterized by its intricate stereochemistry and functional groups, which contribute to its unique properties and applications.

Fluorenylmethoxycarbonyl (Fmoc) is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its role in advanced chemical modifications. The stereochemistry at the (R) and (S) centers adds to the molecule's complexity, making it a valuable tool in the study of enantioselective reactions and drug design. Recent studies have highlighted the importance of such chiral centers in enhancing the bioavailability and efficacy of pharmaceutical agents.

The structure of this compound includes a pentanoic acid backbone, which is further substituted with a butanamide group. The 3,3-dimethylbutanamide moiety introduces steric hindrance, potentially influencing the molecule's solubility and interaction with biological systems. This feature has been explored in recent research to optimize drug delivery systems and improve therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving Fmoc protection strategies and stereoselective catalysis. These methods have been detailed in peer-reviewed journals, emphasizing the importance of precise control over stereochemistry during synthesis to ensure the desired biological activity.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for developing novel therapeutic agents. Its ability to interact with specific biological targets has been investigated using computational modeling and in vitro assays. These studies suggest that the compound may exhibit selective binding to certain receptors or enzymes, making it a candidate for further exploration in drug discovery pipelines.

Moreover, the integration of fluorenylmethoxycarbonyl groups into this molecule has opened new avenues for studying protein-protein interactions and post-translational modifications. Advanced techniques such as fluorescence resonance energy transfer (FRET) have been employed to analyze the dynamics of these interactions, providing insights into cellular signaling pathways.

The synthesis and characterization of this compound also contribute to the broader understanding of stereochemical control in organic synthesis. Researchers have utilized state-of-the-art analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to confirm the stereochemical integrity of the molecule. These findings have been published in high-impact journals, underscoring the compound's significance in advancing chemical science.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its unique structure, stereochemistry, and functional groups make it a valuable asset in both academic research and industrial drug development. As ongoing studies continue to uncover its potential, this compound stands at the forefront of innovative chemical solutions for addressing complex biological challenges.

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